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Compound of Interest

Compound Name:
(2-Amino-5-

bromophenyl)methanol

Cat. No.: B151039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2-Amino-5-bromophenyl)methanol, a substituted aromatic alcohol, serves as a valuable

building block in synthetic organic and medicinal chemistry. Its bifunctional nature, possessing

both an amino and a hydroxyl group, coupled with the presence of a bromine atom, allows for

diverse chemical modifications. This makes it a key intermediate in the synthesis of various

heterocyclic compounds and complex molecular scaffolds with potential therapeutic

applications. This technical guide provides a comprehensive overview of the known physical

and chemical properties of (2-Amino-5-bromophenyl)methanol, detailed experimental

protocols for its characterization, and its application in the synthesis of bioactive molecules.

Core Physical and Chemical Properties
The physical and chemical properties of (2-Amino-5-bromophenyl)methanol are crucial for its

handling, storage, and application in chemical synthesis. A summary of these properties is

presented in the table below.
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Property Value Source(s)

IUPAC Name
(2-Amino-5-

bromophenyl)methanol

CAS Number 20712-12-3 [1]

Molecular Formula C₇H₈BrNO [1]

Molecular Weight 202.05 g/mol [1]

Appearance Light brown to brown solid [1]

Melting Point 112-113 °C [1]

Boiling Point 344.2±42.0 °C (Predicted)

Solubility Data not available

pKa
13.99±0.10 (Predicted, acidic -

alcohol)

LogP 1.5236 (Predicted)

Purity Typically ≥98% [1]

Experimental Protocols
Detailed experimental procedures are essential for the accurate determination of the physical

and chemical properties of a compound. The following sections outline standard protocols for

key analytical techniques.

Synthesis of (2-Amino-5-bromophenyl)methanol
A common synthetic route to (2-Amino-5-bromophenyl)methanol involves the reduction of 2-

amino-5-bromobenzoic acid.

Procedure:

In a reaction vessel under an inert atmosphere (e.g., nitrogen or argon), suspend 2-amino-5-

bromobenzoic acid in anhydrous tetrahydrofuran (THF).
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Cool the suspension in an ice bath.

Slowly add a solution of a suitable reducing agent, such as borane-THF complex, to the

cooled suspension with stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir overnight.

Monitor the reaction progress using an appropriate technique (e.g., Thin Layer

Chromatography).

Upon completion, carefully quench the reaction by the slow addition of water, while

maintaining cooling with an ice bath.

Extract the product into an organic solvent, such as ethyl acetate.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

Filter off the drying agent and concentrate the organic solution under reduced pressure to

yield the crude product.

Purify the crude product by a suitable method, such as recrystallization or column

chromatography, to obtain pure (2-Amino-5-bromophenyl)methanol.
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Starting Material Reaction Workup Purification Final Product

2-Amino-5-bromobenzoic acid in THF Reduction with Borane-THF
(0°C to RT, overnight)

1.
Quench with Water

2.
Extract with Ethyl Acetate

3.
Wash with Water and Brine

4.
Dry over Na₂SO₄

5.
Concentrate in vacuo

6. Recrystallization or
Column Chromatography

7.
(2-Amino-5-bromophenyl)methanol

8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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